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Compound of Interest

Compound Name: Demeton-S-methyl sulfone

Cat. No.: B133068

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of Demeton-
S-methyl sulfone in water and various organic solvents. This document is intended to be a
valuable resource for researchers, scientists, and professionals involved in drug development
and environmental analysis.

Demeton-S-methyl sulfone is an organophosphate insecticide and a metabolite of Demeton-
S-methyl.[1] Understanding its solubility is crucial for predicting its environmental fate,
developing analytical methods for its detection, and assessing its toxicological properties.

Core Data Presentation: Solubility Profile

The solubility of a compound is a fundamental physicochemical property that dictates its
behavior in different environments. The following table summarizes the available quantitative
and qualitative data on the solubility of Demeton-S-methyl sulfone.
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Solvent Solubility Temperature (°C) Notes

Being miscible
indicates that it can
dissolve in water at
any concentration,
Water Miscible[2] Not Specified forming a
homogeneous
solution. A calculated
Log P of -0.47 further
suggests good water

solubility.

While specific
quantitative data is not
. . readily available, it is
Organic Solvents Generally Soluble[2] Not Specified
reported to be soluble
in most organic

solvents.

Experimental Protocols for Solubility Determination

Precise and standardized methodologies are essential for determining the solubility of chemical
compounds. The following sections outline a general experimental protocol for determining
water solubility based on internationally recognized guidelines, as well as a common method
used for the extraction and analysis of this compound, which infers its solubility in organic
solvents.

Water Solubility Determination (Based on OECD
Guideline 105)

The OECD Guideline for the Testing of Chemicals, Test No. 105, provides a framework for
determining the water solubility of substances. The "Flask Method" is generally suitable for
substances with a solubility of 10 mg/L or higher.

Principle: A supersaturated solution of the test substance in water is prepared and allowed to
equilibrate. The concentration of the substance in the aqueous phase is then determined by a
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suitable analytical method.

Apparatus:

Constant temperature bath

Shaker or stirrer

Centrifuge or filtration apparatus

Analytical instrumentation for quantification (e.g., High-Performance Liquid Chromatography
- HPLC, Gas Chromatography - GC)

Procedure:

e An excess amount of Demeton-S-methyl sulfone is added to a known volume of deionized
water in a flask.

o The flask is agitated in a constant temperature bath (e.g., 20°C or 25°C) for a sufficient
period to reach equilibrium (typically 24-48 hours).

 After equilibration, the solution is centrifuged or filtered to remove any undissolved solid.

e The concentration of Demeton-S-methyl sulfone in the clear aqueous phase is then
determined using a validated analytical method, such as LC-MS.

Inference of Organic Solvent Solubility from Analytical
Extraction Methods

While a specific protocol for determining the saturation solubility of Demeton-S-methyl
sulfone in various organic solvents is not readily available in the literature, its solubility can be
inferred from common analytical procedures used for its extraction from environmental or
biological matrices. The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)
method is a widely used sample preparation technique.

Principle: The sample is first extracted with an organic solvent, followed by a partitioning step
and a clean-up step to remove interfering substances. The choice of extraction solvent
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indicates that the analyte is soluble in that solvent.

Typical Extraction Solvents:

o Acetonitrile: Frequently used for the initial extraction from high-water content samples.
o Acetone: Also used as an extraction solvent in various analytical methods.

o Ethyl Acetate: Employed in the re-extraction step of some protocols.

The successful extraction of Demeton-S-methyl sulfone from various matrices using these
solvents demonstrates its solubility in them. However, these methods do not provide
guantitative saturation solubility data.

Visualization of Methodologies

To further clarify the experimental workflows, the following diagrams have been generated
using the DOT language.
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Caption: General workflow for the experimental determination of solubility.
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Caption: QUEChERS workflow for extraction and analysis, inferring organic solvent solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Demeton-S-methyl Sulfone: A Technical Guide to
Aqueous and Organic Solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133068#demeton-s-methyl-sulfone-solubility-in-
water-and-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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